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Compound of Interest

Compound Name:
3-Methoxynaphthalene-2-

carboxamide

Cat. No.: B2388452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro evaluation of 3-
methoxynaphthalene-2-carboxamide derivatives. The information is based on published

studies of structurally related compounds, including hydroxylated and other substituted

naphthalene-2-carboxamides, which have shown potential as antimicrobial agents,

photosynthesis inhibitors, and chemosensitizers for cancer therapy.

Data Presentation: In Vitro Biological Activities
The following tables summarize the quantitative data from in vitro assays of various

naphthalene-2-carboxamide derivatives.

Table 1: Antimicrobial and Antimycobacterial Activity of Hydroxynaphthalene-2-carboxanilides
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Compound Target Organism MIC (µM) Reference

3-Hydroxy-N-(2-

propoxyphenyl)naphth

alene-2-carboxamide

Methicillin-resistant S.

aureus (MRSA)
12 [1]

N-[2-(but-2-yloxy)-

phenyl]-3-

hydroxynaphthalene-

2-carboxamide

Methicillin-resistant S.

aureus (MRSA)
12 [1]

3-Hydroxy-N-[3-(prop-

2-yloxy)phenyl]-

naphthalene-2-

carboxamide

Mycobacterium

tuberculosis H37Ra
24 [1]

N-[2-(But-2-

yloxy)phenyl]-3-

hydroxynaphthalene-

2-carboxamide

Mycobacterium

tuberculosis H37Ra
23 [1]

N-(3,5-

dimethylphenyl)-1-

hydroxynaphthalene-

2-carboxamide

S. aureus ATCC

29213
3.43 [2]

N-(3,5-

dimethylphenyl)-1-

hydroxynaphthalene-

2-carboxamide

Methicillin-resistant S.

aureus (MRSA)
6.85 [2]

N-(3,5-

dimethylphenyl)-1-

hydroxynaphthalene-

2-carboxamide

Mycobacterium

tuberculosis
6.86 [2]

N-(3-fluoro-5-

methoxyphenyl)-1-

hydroxynaphthalene-

2-carboxamide

S. aureus ATCC

29213
1.60 [2]
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N-(3-fluoro-5-

methoxyphenyl)-1-

hydroxynaphthalene-

2-carboxamide

Methicillin-resistant S.

aureus (MRSA)
3.21 [2]

N-(3-fluoro-5-

methoxyphenyl)-1-

hydroxynaphthalene-

2-carboxamide

Mycobacterium

kansasii
12.0 [2]

N-(3,5-

Dimethoxyphenyl)-1-

hydroxynaphthalene-

2-carboxamide

Staphylococcal strains 12.3 / 24.7 [2]

N-(3,5-

Dimethylphenyl)-2-

hydroxynaphthalene-

1-carboxamide

Antistaphylococcal

activity
54.9 [3]

2-hydroxy-N-[2-

methyl-5-

(trifluoromethyl)phenyl

]naphthalene-1-

carboxamide

Bacteria/mycobacteria 0.3 - 92.6 [3]

2-hydroxy-N-[4-nitro-

3-

(trifluoromethyl)phenyl

]naphthalene-1-

carboxamide

Bacteria/mycobacteria 0.3 - 92.6 [3]

Table 2: Photosynthetic Electron Transport (PET) Inhibition by Hydroxynaphthalene-2-

carboxanilides
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Compound IC50 (µM) Reference

N-(3,5-Dimehoxyphenyl)-3-

hydroxynaphthalene-2-

carboxamide

24.5 [4]

N-(3-Ethoxyphenyl)-3-

hydroxynaphthalene-2-

carboxamide

4.5 [1]

Table 3: Chemosensitizing Activity of N-Substituted-6-methoxynaphthalene-2-carboxamides in

Adriamycin-Resistant P388 Murine Lymphocytic Leukemia Cells (P388/ADR)

Compound
Concentration
(µg/ml)

Percentage
Enhancement in
Adriamycin Activity

Reversal Potency Reference

40 33.58 - 90.67 1.33 - 1.90 [5]

80 8.80 - 46.04 1.08 - 1.46 [5]

Experimental Protocols
In Vitro Antimicrobial Susceptibility Testing (MIC
Determination)
This protocol is used to determine the minimum inhibitory concentration (MIC) of a compound

against various bacterial and mycobacterial strains.

Workflow for MIC Determination
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Prepare stock solution of test compound in DMSO

Perform serial two-fold dilutions in microplate wells

Add microbial inoculum to each well

Prepare standardized inoculum of microbial strain

Incubate microplates under appropriate conditions

Determine MIC by visual inspection or spectrophotometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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